5-(Dimethylaminomethyl)-3-thiophenemethanol

• Molecular Formula: C8H13NOS
• Molecular Weight: 171.26 g/mol
• IUPAC Name: [5-[(dimethylamino)methyl]thiophen-3-yl]methanol
• InChI: InChI=1S/C8H13NOS/c1-9(2)4-8-3-7(5-10)6-11-8/h3,6,10H,4-5H2,1-2H3
• InChI Key: MXRGSQKSECPROW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CC(=CS1)CO

Description

5-(Dimethylaminomethyl)-3-thiophenemethanol is a useful research compound. Its molecular formula is C8H13NOS and its molecular weight is 171.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of methyl 5-[(dimethylamino)carbonyl]-3-thiophenecarboxylate (0.5 g) in dry diethylether (50 ml) was added to a slurry of lithium aluminium hydride (0.3 g) in dry diethylether (100 ml). The mixture was stirred for 3 hours at room temperature. Water was cautiously added, the mixture was filtered and the filtrate was evaporated to give the title compound (0.4 g) as a colourless oil b.p. 120°/0.1 mm. The oxalate was formed in and recrystallised from ethanol m.p. 107°-8°.

Synthesis routes and methods II

Procedure details

A solution of methyl 5-(dimethylaminomethyl)-3-thiophenecarboxylate (1.5 g) in diethylether (50 ml) was treated with lithium aluminium hydride (0.21 g). After 1 hour water (2 ml) was added and the solution was filtered through diatomaceous earth. Evaporation of the filtrate gave an oily residue which distilled to give the title compound as an oil (1.2 g) b.p. (120°/0.1 mm).